Cas no 305851-04-1 (1-Benzotriazol-1-yl-3-chloropropan-2-one)

• Product Name: 1-Benzotriazol-1-yl-3-chloropropan-2-one
• CAS No: 305851-04-1
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• MDL: MFCD01823137
• CID: 1068579
• PubChem ID: 329826146
• Update Time: 2025-04-20

1-Benzotriazol-1-yl-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzotriazol-1-yl-3-chloropropan-2-one
• 1-(1H-[1,2,3]benzotriazol-1-yl)-3-chloroacetone
• 1-(1H-1,2,3-benzotriazol-1-yl)-3-chloropropan-2-one
• AC1MPXOB
• CTK8E2376
• FT-0685648
• RP09534
• 1-(1h-benzotriazol-1-yl)-3-chloroacetone
• AKOS015949595
• DTXSID70392520
• 1-Benzotriazol-1-yl-3-chloropropan-2-one, AldrichCPR
• 1-(1H-benzo[d][1,2,3]triazol-1-yl)-3-chloropropan-2-one
• J-504233
• 305851-04-1
• 1-(benzotriazol-1-yl)-3-chloropropan-2-one
• 1-BENZOTRIAZOL-1-YL-3-CHLOROPROPAN-2-ONE[305851-04-1]
• BS-27959
• MFCD01823137
• CS-0213367
• G78460

• MDL： MFCD01823137
• Inchi： 1S/C9H8ClN3O/c10-5-7(14)6-13-9-4-2-1-3-8(9)11-12-13/h1-4H,5-6H2
• InChI Key： INRLHOWDOGFXJJ-UHFFFAOYSA-N
• SMILES： ClCC(CN1C2C=CC=CC=2N=N1)=O

Computed Properties

• Exact Mass: 209.03574
• Monoisotopic Mass: 209.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78

1-Benzotriazol-1-yl-3-chloropropan-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles